Cas no 2137855-75-3 (3-(Chloromethyl)-3,5,5-trimethylheptane)

• Product Name: 3-(Chloromethyl)-3,5,5-trimethylheptane
• CAS No: 2137855-75-3
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5288960
• PubChem ID: 165445561
• Update Time: 2025-10-30

3-(Chloromethyl)-3,5,5-trimethylheptane Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-3,5,5-trimethylheptane
• 2137855-75-3
• EN300-678971
• 3-(Chloromethyl)-3,5,5-trimethylheptane

• Inchi： 1S/C11H23Cl/c1-6-10(3,4)8-11(5,7-2)9-12/h6-9H2,1-5H3
• InChI Key： XNHFNJZTSNKINQ-UHFFFAOYSA-N
• SMILES： ClCC(C)(CC)CC(C)(C)CC

Computed Properties

• Exact Mass: 190.1488284g/mol
• Monoisotopic Mass: 190.1488284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on 3-(Chloromethyl)-3,5,5-trimethylheptane

Comprehensive Overview of 3-(Chloromethyl)-3,5,5-trimethylheptane (CAS No. 2137855-75-3): Properties, Applications, and Industry Trends

3-(Chloromethyl)-3,5,5-trimethylheptane (CAS No. 2137855-75-3) is a specialized organic compound gaining attention in industrial and research sectors due to its unique molecular structure and versatile applications. This branched-chain hydrocarbon derivative features a chloromethyl functional group, which enhances its reactivity in synthetic chemistry. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and material science, this compound has emerged as a key building block for complex molecular architectures.

The compound’s IUPAC name reflects its structural complexity: a heptane backbone substituted with three methyl groups at positions 3, 5, and 5, along with a chloromethyl moiety at position 3. This arrangement contributes to its steric hindrance and lipophilicity, properties critical for applications like polymer modification and surfactant synthesis. Recent studies highlight its role in developing eco-friendly solvents, aligning with the global shift toward green chemistry and sustainable manufacturing practices.

In the pharmaceutical industry, 3-(Chloromethyl)-3,5,5-trimethylheptane serves as a precursor for active pharmaceutical ingredients (APIs). Its ability to introduce alkyl chains into molecules makes it valuable for drug delivery systems and prodrug formulations. Researchers are also exploring its potential in catalysis, where its bulky structure can influence reaction selectivity. These applications resonate with current trends in personalized medicine and targeted therapies, addressing frequent search queries like “innovative drug intermediates 2024” and “customizable chemical scaffolds.”

From a material science perspective, this compound’s hydrophobic nature makes it suitable for designing water-resistant coatings and adhesives. Its compatibility with polyolefins has sparked interest in advanced composites, particularly for automotive and aerospace components. Industry reports link such developments to rising searches for “lightweight materials” and “high-temperature-resistant polymers,” underscoring its relevance in next-generation engineering.

Analytical characterization of CAS No. 2137855-75-3 involves techniques like GC-MS, NMR spectroscopy, and HPLC, ensuring purity standards demanded by GMP-certified facilities. Regulatory compliance remains a focal point, with manufacturers adhering to REACH and FDA guidelines. This aligns with user concerns about “chemical safety data sheets” and “regulatory-approved intermediates,” frequently searched in procurement databases.

Future prospects for 3-(Chloromethyl)-3,5,5-trimethylheptane include expanding its utility in bio-based chemicals and circular economy models. As industries prioritize carbon footprint reduction, its role in low-VOC formulations could grow exponentially. This positions the compound as a sustainable alternative to traditional halogenated hydrocarbons, addressing trending queries like “green alternatives to chlorinated solvents.”

In summary, 3-(Chloromethyl)-3,5,5-trimethylheptane (CAS No. 2137855-75-3) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from life sciences to advanced materials—reflect evolving industrial needs and research priorities, making it a compound of enduring significance in modern science.